Cas no 674297-88-2 (Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-
• CAS No: 674297-88-2
• MF: C₆H₄BrClN₄
• MW: 247.479758262634
• CID: 4131001
• PubChem ID: 23544844
• Update Time: 2025-05-26

Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-
• 3-bromo-5-chloropyrazolo[1,5-a]pyrimidin-7-amine
• F93526
• 674297-88-2
• A1-43086
• MFCD20258237
• SCHEMBL11931303

• Inchi： 1S/C6H4BrClN4/c7-3-2-10-12-5(9)1-4(8)11-6(3)12/h1-2H,9H2
• InChI Key： PWIODDUWXYZRSN-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C(=CC(=NC2=1)Cl)N

Computed Properties

• Exact Mass: 245.93079g/mol
• Monoisotopic Mass: 245.93079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-

Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-

The compound Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-, with CAS No. 674297-88-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential applications in drug design. The molecule features a pyrazolo[1,5-a]pyrimidine core with substituents at positions 3 and 5, specifically bromine and chlorine atoms, respectively. These halogen substituents play a crucial role in modulating the electronic properties and reactivity of the molecule.

Recent studies have highlighted the importance of Pyrazolo[1,5-a]pyrimidin-7-amine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a scaffold for designing inhibitors of various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The bromine and chlorine substituents at positions 3 and 5 enhance the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes it a promising candidate for drug discovery programs targeting specific protein kinases or other enzyme families.

In addition to its biological applications, Pyrazolo[1,5-a]pyrimidin-7-amine has also been investigated for its potential in materials science. The compound's aromaticity and conjugated system make it suitable for applications in organic electronics. Recent research has focused on its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of halogen atoms further enhances the electronic properties of the molecule, making it a valuable component in the design of high-performance electronic devices.

The synthesis of Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-, involves a multi-step process that typically begins with the preparation of the pyrazolopyrimidine core. This is followed by selective bromination and chlorination at positions 3 and 5 using appropriate reagents under controlled conditions. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have optimized these synthetic methods to improve efficiency and scalability, making this compound more accessible for large-scale applications.

From an environmental perspective, Pyrazolo[1,5-a]pyrimidin-7-amine has been evaluated for its biodegradability and ecological impact. Studies indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term environmental fate and potential risks to ecosystems.

In conclusion, Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-5-chloro-, CAS No. 674297-88-2 represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and organic electronics.